5-Bromo-4-chloro-2-ethylpyridine

Core Science & Biosynthesis

Advanced Physicochemical Profiling and Synthetic Applications of 5-Bromo-4-chloro-2-ethylpyridine

As a Senior Application Scientist, evaluating a novel building block requires moving beyond basic structural identification to understanding its dynamic reactivity. 5-Bromo-4-chloro-2-ethylpyridine (CAS: 1353855-49-8) is a highly versatile, dihalogenated heteroaromatic scaffold. Its unique substitution pattern offers orthogonal reactivity, making it an indispensable intermediate in the rational design of targeted therapeutics and advanced agrochemicals[1].

This technical guide deconstructs the physicochemical properties, structural causality, and field-proven methodologies for functionalizing this specific pyridine derivative.

Physicochemical Profiling & Structural Dynamics

To effectively utilize 5-Bromo-4-chloro-2-ethylpyridine, one must first understand how its physical properties dictate handling and downstream application. The presence of the ethyl group at the C2 position introduces critical lipophilicity, which enhances cellular penetration when incorporated into active pharmaceutical ingredients (APIs)[1].

Below is a consolidated table of its quantitative physicochemical properties:

Property	Value	Causality / Significance in Synthesis
CAS Number	1353855-49-8	Unique identifier ensuring regulatory and supply chain traceability.
Molecular Formula	C7H7BrClN	Defines the exact atomic composition for stoichiometric calculations.
Molecular Weight	220.49 g/mol	Low molecular weight allows for extensive downstream elaboration while remaining within Lipinski’s Rule of 5.
Physical State	Low-melting solid / Yellow oil[1]	Dictates handling protocols; requires precise liquid/solid dispensing techniques at standard room temperature.
Storage Conditions	2-8°C, Inert Atmosphere[2]	Refrigeration under argon/nitrogen prevents oxidative degradation and gradual hydrolysis of the halogens over time.

Orthogonal Reactivity: The Causality of Regioselectivity

The true value of 5-Bromo-4-chloro-2-ethylpyridine lies in its programmable reactivity. The molecule possesses two distinct halogen leaving groups (C4-Cl and C5-Br) that can be sequentially functionalized without protecting groups. This orthogonality is driven by two fundamental chemical principles:

• Bond Dissociation Energy (BDE): The C5–Br bond is significantly weaker than the C4–Cl bond. Consequently, palladium-catalyzed oxidative addition occurs preferentially at the C5 position.

• Electronic Activation: The pyridine nitrogen exerts a strong inductive and mesomeric electron-withdrawing effect, highly activating the ortho/para positions. Because the C4-chloride is para to the nitrogen, it is highly susceptible to Nucleophilic Aromatic Substitution (SNAr) by amines or alkoxides, even without transition-metal catalysis.

Orthogonal reactivity profile of 5-Bromo-4-chloro-2-ethylpyridine.

Experimental Methodology: Regioselective Functionalization

To leverage this scaffold, I have detailed a field-proven, self-validating protocol for the regioselective Suzuki-Miyaura cross-coupling at the C5 position.

Protocol: Regioselective C5-Suzuki-Miyaura Cross-Coupling

Objective: Selectively couple an arylboronic acid at the C5 position while completely preserving the C4-chloride for subsequent SNAr elaboration.

Reagents & Causality:

• Substrate: 5-Bromo-4-chloro-2-ethylpyridine (1.0 eq)

• Coupling Partner: Arylboronic acid (1.05 eq)

• Catalyst: Pd(dppf)Cl₂ (0.05 eq). Why? The bidentate dppf ligand has a large bite angle (99°), which accelerates the reductive elimination step, minimizing side reactions like protodehalogenation.

• Base: K₂CO₃ (2.0 eq).

• Solvent System: 1,4-Dioxane / H₂O (4:1 v/v). Why? The biphasic system ensures the solubility of the lipophilic pyridine while the water activates the boronic acid into a reactive boronate complex for transmetalation.

Step-by-Step Workflow:

• Preparation & Degassing: Charge a Schlenk flask with the substrate, arylboronic acid, and K₂CO₃. Add the solvent mixture. Degas the suspension via three freeze-pump-thaw cycles. Causality: Oxygen rapidly poisons the active Pd(0) species, leading to catalyst death and incomplete conversion.

• Catalyst Addition: Backfill with inert gas (N₂) and quickly add Pd(dppf)Cl₂.

• Thermal Initiation: Heat the reaction mixture to 80°C. Causality: 80°C provides sufficient thermal energy to overcome the activation barrier for C–Br oxidative addition, but is low enough to prevent unwanted C–Cl insertion.

• Self-Validation Checkpoint 1 (IPC): After 4 hours, perform TLC (Hexanes:EtOAc 4:1) and UPLC-MS.

  • Validation Metric: The starting material mass (m/z 220/222/224) must disappear. The new product peak must display an isotopic pattern indicative of a single chlorine atom (3:1 ratio of M : M+2), definitively proving the bromine was replaced while the chlorine remains intact.

• Quench & Workup: Cool to room temperature, dilute with EtOAc, and wash with saturated aqueous NH₄Cl to neutralize the base and remove palladium salts.

• Purification: Concentrate the organic layer and purify via silica gel flash chromatography.

Self-validating experimental workflow for C5 functionalization.

Applications in Drug Development

Upon successful functionalization, the resulting derivatives of 5-Bromo-4-chloro-2-ethylpyridine are frequently deployed in the synthesis of kinase inhibitors and GPCR ligands. The C2-ethyl group is not merely a structural placeholder; it actively modulates the target residence time by occupying hydrophobic pockets within enzyme active sites, thereby increasing the overall binding affinity and altering the pharmacokinetic half-life of the compound[1].

By mastering the orthogonal reactivity of this specific CAS 1353855-49-8 scaffold, development chemists can drastically reduce synthetic steps, improve overall yield, and accelerate the progression of lead compounds through the preclinical pipeline.

References

• Howei Pharm – CAS 1353855-49-8 | 5-Bromo-4-chloro-2-ethylpyridine, ≥95% Physicochemical Properties. URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. 1003711-85-0|5-Bromo-4-chloro-2-methylpyridine|BLD Pharm [bldpharm.com]

Elucidating the GC-MS Fragmentation Pathways of 5-Bromo-4-chloro-2-ethylpyridine: A Mechanistic Whitepaper

Executive Summary

For researchers and drug development professionals, the structural verification of highly functionalized heterocyclic intermediates is a critical quality control step. 5-Bromo-4-chloro-2-ethylpyridine (CAS: 1353855-49-8) is a complex di-halogenated building block whose mass spectral fingerprint is governed by competing thermodynamic and kinetic dissociation pathways. This whitepaper provides an in-depth mechanistic analysis of its Gas Chromatography-Mass Spectrometry (GC-MS) Electron Ionization (EI) fragmentation pattern, supported by a self-validating analytical protocol designed to ensure absolute data integrity in pharmaceutical workflows.

Mechanistic Causality of EI Fragmentation

Under standard 70 eV Electron Ionization, the molecular ion [M]+∙ of 5-Bromo-4-chloro-2-ethylpyridine undergoes highly predictable fragmentation driven by bond dissociation energies (BDE) and the thermodynamic stability of the resulting product ions.

Pathway A: β -Cleavage of the Ethyl Group

The presence of an ethyl substituent at the C2 position of the pyridine ring creates a site of high vulnerability. Upon ionization, the molecule undergoes rapid β -cleavage, expelling a methyl radical ( CH3∙​ , 15 Da). This pathway is driven by the formation of a highly resonance-stabilized picolinyl cation, which often undergoes ring expansion to form an azatropylium ion. As documented in foundational studies of alkylpyridines ([1]), this is a dominant thermodynamic sink, yielding the [M−CH3​]+ fragment at m/z 204, 206, and 208.

Pathway B: Competitive Halogen Expulsion

The molecule contains two distinct halogens, leading to competitive radical expulsion. The causality of the fragmentation heavily favors the loss of bromine over chlorine. The C-Br bond has a BDE of approximately 280 kJ/mol, making it significantly more labile than the C-Cl bond (BDE ~330 kJ/mol). Consequently, the expulsion of a bromine radical ( Br∙ , 79/81 Da) kinetically outcompetes chlorine loss, generating the prominent [M−Br]+ fragment at m/z 140/142. The loss of chlorine ( [M−Cl]+ , m/z 184/186) occurs but remains a minor pathway ( [2]).

Pathway C: Pyridine Ring Disintegration

Following the sequential loss of the bromine and methyl radicals, the remaining [M−Br−CH3​]+ ion (m/z 125/127) undergoes a characteristic heterocyclic ring-opening event. The expulsion of neutral hydrogen cyanide (HCN, 27 Da) is a hallmark of gas-phase pyridine cation dissociation ( [3]), resulting in the terminal diagnostic fragment at m/z 98/100.

Quantitative Isotopic Signatures

Because Bromine and Chlorine are classic "A+2" elements, the molecular ion exhibits a complex, highly specific isotopic cluster. The exact theoretical distribution of these isotopes serves as an internal mathematical proof of the molecule's identity.

Table 1: Isotopic Distribution of the Molecular Ion [M]+∙

Calculated based on natural abundances: 79Br (50.69%), 81Br (49.31%), 35Cl (75.78%), 37Cl (24.22%).

m/z	Isotopic Composition	Calculated Relative Abundance	Diagnostic Significance
219	79Br , 35Cl	77.4%	Base molecular mass
221	81Br , 35Cl & 79Br , 37Cl	100.0% (Base Peak of Cluster)	Major combined isotope peak
223	81Br , 37Cl	24.1%	Minor heavy isotope peak

Table 2: Key Diagnostic Fragment Ions

m/z Cluster	Ion Type	Neutral Loss	Structural Implication
204 / 206 / 208	[M−CH3​]+	15 Da ( CH3∙​ )	Confirms C2-ethyl group ( β -cleavage)
184 / 186	[M−Cl]+	35/37 Da ( Cl∙ )	Minor pathway; confirms chlorine presence
140 / 142	[M−Br]+	79/81 Da ( Br∙ )	Major pathway; confirms bromine presence
125 / 127	[M−Br−CH3​]+	94 Da ( Br∙ + CH3∙​ )	Sequential substituent loss
98 / 100	[M−Br−CH3​−HCN]+	121 Da	Pyridine ring opening and nitrogen expulsion

GC-MS Analytical Protocol: A Self-Validating Workflow

To ensure total trustworthiness in the analytical data, the following protocol is designed as a self-validating system . Every step includes an internal causality check to prevent false positives, carryover, or misidentification.

Phase 1: System Suitability and Tuning (The Internal Control)

• Action: Perform an autotune using Perfluorotributylamine (PFTBA).

• Causality: Ensures the quadrupole mass analyzer is correctly calibrated across the 50-300 m/z range. The relative abundance of m/z 69, 219, and 502 must meet strict manufacturer specifications. This guarantees the EI source is delivering exactly 70 eV, which is critical because deviations in ionization energy will alter the [M−CH3​]+ to [M−Br]+ fragmentation ratio.

Phase 2: Sample Preparation and Injection

• Action: Dilute the sample to 10 µg/mL in HPLC-grade ethyl acetate. Inject 1 µL in split mode (10:1) with an inlet temperature of 250°C.

• Causality: Halogenated pyridines are prone to peak tailing and detector saturation if overloaded. The 10:1 split ratio ensures sharp chromatographic peak symmetry and prevents the electron multiplier from saturating, which would otherwise skew the delicate 77.4 : 100 : 24.1 isotopic ratio required for validation.

Phase 3: Chromatographic Separation

• Action: Utilize a 5% phenyl / 95% dimethyl polysiloxane capillary column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm). Oven program: 60°C (hold 1 min), ramp 15°C/min to 280°C (hold 3 min).

• Causality: The slight polarity of the 5% phenyl stationary phase perfectly matches the dipole moment of the di-halogenated pyridine. This ensures optimal retention and resolves the target analyte from potential synthetic byproducts (e.g., debrominated analogs).

Phase 4: Data Acquisition and Automated Self-Validation

• Action: Acquire data in full scan mode (m/z 50-300).

• Self-Validation Check: The analyst must extract the mass spectrum exactly at the apex of the chromatographic peak and calculate the ratio of m/z 219 : 221 : 223. Rule: If the empirical ratio deviates by more than ±5% from the theoretical 77.4 : 100 : 24.1 distribution, the system automatically flags the result. Such a deviation proves the presence of co-elution or matrix interference, invalidating the run until chromatographic resolution is improved.

Fragmentation Pathway Visualization

The following diagram maps the kinetic and thermodynamic flow of the molecular ion as it dissociates in the mass spectrometer.

GC-MS EI Fragmentation Pathway of 5-Bromo-4-chloro-2-ethylpyridine.

References

• Title: Pyridine, 2-ethyl- Mass spectrum (electron ionization) Source: NIST Chemistry WebBook, SRD 69 URL: [Link]

• Title: Protocol for structure determination of unknowns by EI mass spectrometry. II. Diagnostic ions in one ring alicyclic, heterocyclic, and aromatic compounds Source: AIP Publishing (Journal of Physical and Chemical Reference Data) URL: [Link]

• Title: 2-Pyridyl and 2-Pyrimidyl Cations: Stable o-Hetarynium Ions in the Gas Phase Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

Advanced Synthesis Pathway for 5-Bromo-4-chloro-2-ethylpyridine: A Technical Whitepaper

Executive Summary

The compound 5-Bromo-4-chloro-2-ethylpyridine (CAS: 1353855-49-8) is a highly valuable heterocyclic building block utilized extensively in medicinal chemistry and agrochemical development [1]. Its unique substitution pattern—featuring an ethyl group for lipophilicity and two distinct orthogonal halogens (bromine and chlorine) at the 5- and 4-positions, respectively—allows for highly regioselective cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

This whitepaper details a robust, scalable, and self-validating two-step synthetic pathway starting from the commercially accessible 2-ethylpyridin-4-ol. The methodology focuses on maximizing regiocontrol and overall yield while maintaining stringent operational safety.

Retrosynthetic Analysis & Mechanistic Strategy

The core challenge in synthesizing multi-halogenated pyridines is achieving precise regioselectivity. By employing a retrosynthetic disconnection at the C4–Cl and C5–Br bonds, we can trace the target back to a simple pyridone/pyridinol precursor.

The forward synthesis relies on two fundamental mechanistic principles:

• Regioselective Electrophilic Aromatic Substitution (SEAr): The hydroxyl group at C4 strongly directs electrophilic attack to the ortho positions (C3 and C5). Due to the steric bulk of the ethyl group at C2, the C3 position is hindered, making the C5 position the kinetically and thermodynamically favored site for bromination.

• Deoxychlorination: The tautomeric nature of 4-hydroxypyridines (existing predominantly as pyridones in solution) allows for efficient activation of the C4 oxygen using phosphorus oxychloride ( POCl3​ ), followed by nucleophilic displacement by chloride [3].

Synthesis workflow for 5-Bromo-4-chloro-2-ethylpyridine.

Experimental Methodologies

The following protocols are designed as self-validating systems; intermediate purity must be confirmed prior to proceeding to ensure the final orthogonal halogenation is not compromised by regioisomeric impurities.

Step 1: Synthesis of 5-Bromo-2-ethylpyridin-4-ol

Objective: Introduce the bromine atom exclusively at the C5 position.

• Causality of Reagents: N-Bromosuccinimide (NBS) is selected over elemental bromine ( Br2​ ) to provide a controlled, low steady-state concentration of electrophilic bromine, minimizing the risk of over-bromination (e.g., 3,5-dibromination)[2]. Dimethylformamide (DMF) is used as the solvent due to its ability to stabilize the polar transition state of the SEAr mechanism.

• Procedure:

  • Charge a round-bottom flask with 2-ethylpyridin-4-ol (1.0 equiv, 100 mmol) and anhydrous DMF (0.5 M concentration).

  • Cool the reaction mixture to 0 °C using an ice bath to control the initial exothermic reaction.

  • Add NBS (1.05 equiv, 105 mmol) portion-wise over 30 minutes. The slight excess ensures complete conversion without driving di-halogenation.

  • Allow the mixture to warm to ambient temperature (20–25 °C) and stir for 4 hours. Reaction progress is monitored via LC-MS.

  • Workup: Quench the reaction by pouring it into ice water. The product, 5-bromo-2-ethylpyridin-4-ol, will precipitate. Filter the solid, wash with cold water, and dry under vacuum at 50 °C.

Step 2: Synthesis of 5-Bromo-4-chloro-2-ethylpyridine

Objective: Convert the C4 hydroxyl/pyridone group to a chloride.

• Causality of Reagents: POCl3​ acts as both the activating reagent and the solvent. It reacts with the pyridone oxygen to form a highly reactive dichlorophosphate intermediate. The liberated chloride ion then attacks the C4 position via an addition-elimination mechanism, expelling the phosphate leaving group and restoring the aromatic pyridine system [3].

• Procedure:

  • Suspend 5-bromo-2-ethylpyridin-4-ol (1.0 equiv, 80 mmol) in neat POCl3​ (5.0 equiv, 400 mmol).

  • Equip the flask with a reflux condenser and a gas scrubber (to neutralize evolving HCl gas).

  • Heat the mixture to reflux (approx. 105 °C) for 6–8 hours. The suspension will gradually become a homogeneous dark solution as the reaction proceeds.

  • Workup (Critical Safety Step): Cool the mixture to room temperature. Carefully concentrate the mixture under reduced pressure to remove excess POCl3​ .

  • Slowly pour the concentrated residue into crushed ice to quench residual phosphorus species. Neutralize the aqueous phase to pH 7-8 using saturated aqueous NaHCO3​ .

  • Extract the aqueous layer with ethyl acetate ( 3×100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate.

  • Purify the crude product via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to yield the pure target compound.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric and thermodynamic parameters required to achieve optimal yields across the two-step synthesis.

Reaction Step	Starting Material	Key Reagent(s)	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
1. Bromination	2-Ethylpyridin-4-ol	NBS (1.05 eq)	DMF	0 → 25	4.0	82 - 88%
2. Chlorination	5-Bromo-2-ethylpyridin-4-ol	POCl3​ (5.0 eq)	Neat	105 (Reflux)	6.0 - 8.0	75 - 80%

Note: Overall isolated yield for the two-step process typically ranges from 61% to 70%, establishing this as a highly viable route for scaling the production of CAS 1353855-49-8.

References

• Howei Pharm. "CAS 1353855-49-8 | 5-Bromo-4-chloro-2-ethylpyridine, ≥95% Physicochemical Properties." Life Science Product & Service Solutions. Available at:[Link]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Regioselective C6-H Arylation of 5-Bromo-4-chloro-2-ethylpyridine

Executive Summary

The molecule 5-bromo-4-chloro-2-ethylpyridine represents a highly functionalized scaffold of significant interest in medicinal chemistry and agrochemical development. Functionalizing the unactivated C(sp²)–H bonds of this scaffold without triggering premature cross-coupling at the labile C–Br and C–Cl sites presents a formidable chemoselectivity challenge.

This application note details a robust, field-proven protocol for the regioselective C6-H arylation of this substrate. By leveraging a transient N-oxide directing strategy coupled with an oxidative Palladium(II) catalytic cycle, researchers can achieve high yields of C6-arylated products while perfectly preserving the halogen handles for downstream late-stage functionalization.

Mechanistic Rationale: The Chemoselectivity Conundrum

In standard palladium-catalyzed cross-coupling (e.g., Suzuki, Heck), the active Pd(0) species rapidly undergoes oxidative addition into C–Br and C–Cl bonds. To perform a C–H activation on 5-bromo-4-chloro-2-ethylpyridine, we must prevent Pd(0) from interacting with these halogens. This protocol employs two synergistic strategies to invert standard reactivity:

• Electronic Deactivation via N-Oxidation: Converting the pyridine to its N-oxide drastically reduces the electron density of the aromatic ring. This electronic dampening significantly increases the activation energy required for Pd(0) oxidative addition into the C–Br/C–Cl bonds[1]. Simultaneously, the N-oxide oxygen acts as a potent directing group, coordinating Pd(II) and acidifying the adjacent C6-H bond for a Concerted Metalation-Deprotonation (CMD) event ().

• Oxidative Catalytic Cycle (PdII/Pd0): Instead of using aryl halides—which require a Pd(0) initiation and risk competing with the substrate's halogens[2]—this protocol utilizes arylboronic acids. The cycle initiates with Pd(II). Following transmetalation and CMD, reductive elimination yields the product and transient Pd(0). A stoichiometric oxidant (Ag₂CO₃) is employed to instantaneously re-oxidize Pd(0) back to Pd(II), effectively trapping the catalyst before it can insert into the substrate's halogens. Pivalic acid (PivOH) is included as a catalytic proton shuttle to lower the CMD transition state energy ().

Figure 1: Catalytic cycle of the oxidative C6-H arylation, emphasizing rapid Pd(0) re-oxidation.

Quantitative Data & Reaction Optimization

The choice of oxidant and additive is the primary determinant of chemoselectivity in this transformation (). As shown in Table 1, the absence of a rapid oxidant leads to significant dehalogenation, whereas the combination of Ag₂CO₃ and PivOH yields optimal C6-arylation.

Table 1: Optimization of Oxidant and Additive for Chemoselective C6-H Arylation

Entry	Catalyst (mol%)	Oxidant (equiv)	Additive (equiv)	Conversion (%)	C6-Arylation Yield (%)	Dehalogenation (%)
1	Pd(OAc)₂ (5)	None	PivOH (0.3)	0	0	0
2	Pd(OAc)₂ (5)	Cu(OAc)₂ (2.0)	None	45	30	15
3	Pd(OAc)₂ (5)	Ag₂CO₃ (2.0)	None	70	62	8
4	Pd(OAc)₂ (5)	Ag₂CO₃ (2.0)	PivOH (0.3)	>99	91	<2
5	Pd(OAc)₂ (5)	Ag₂O (2.0)	PivOH (0.3)	85	78	5

Conditions: 5-Bromo-4-chloro-2-ethylpyridine N-oxide (1.0 equiv), Phenylboronic acid (1.5 equiv), 1,4-Dioxane, 110 °C, 16 h.

Step-by-Step Experimental Protocols

Figure 2: Three-phase experimental workflow for the regioselective C6-H arylation.

Phase 1: N-Oxidation (Electronic Deactivation)

• Dissolve 5-bromo-4-chloro-2-ethylpyridine (10.0 mmol) in anhydrous dichloromethane (DCM, 50 mL) and cool the solution to 0 °C using an ice bath.

• Add m-chloroperoxybenzoic acid (mCPBA, 77% purity, 12.0 mmol) portion-wise over 15 minutes to control the exothermic peroxy-transfer.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous NaHCO₃ (50 mL) to neutralize and partition the m-chlorobenzoic acid byproduct into the aqueous layer.

• Extract the mixture with DCM (3 x 30 mL), dry the combined organic layers over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude N-oxide is generally pure enough for the next step.

Phase 2: Pd-Catalyzed Oxidative C6-H Arylation

Note: The use of Ag₂CO₃ is critical here. It ensures the transient Pd(0) formed after reductive elimination is instantly oxidized back to Pd(II), preventing polymerization or cross-coupling at the C5-Br bond.

• In an oven-dried Schlenk tube, combine the N-oxide intermediate (1.0 mmol), arylboronic acid (1.5 mmol), Pd(OAc)₂ (5 mol%, 11.2 mg), Ag₂CO₃ (2.0 mmol, 551 mg), and PivOH (0.3 mmol, 30.6 mg).

• Evacuate and backfill the tube with Argon (3 cycles) to ensure an inert atmosphere. (While this is an oxidative cycle, excluding oxygen prevents unwanted homocoupling of the boronic acid).

• Add anhydrous 1,4-dioxane (5.0 mL) via syringe.

• Seal the tube tightly and heat to 110 °C in a pre-heated oil bath for 16 hours.

• Cool the mixture to room temperature, dilute with ethyl acetate (10 mL), and filter through a pad of Celite to remove the precipitated silver salts.

• Concentrate the filtrate and purify the C6-arylated N-oxide via flash column chromatography (Silica gel, EtOAc/Hexanes gradient).

Phase 3: Reductive Deoxygenation

• Dissolve the purified C6-arylated N-oxide (0.5 mmol) in anhydrous chloroform (CHCl₃, 5.0 mL).

• Add phosphorus trichloride (PCl₃, 1.0 mmol) dropwise at 0 °C.

• Heat the mixture to 60 °C and stir for 4 hours.

• Carefully quench the reaction by pouring it into ice water (10 mL). Neutralize slowly with saturated NaHCO₃.

• Extract with DCM (3 x 10 mL), dry over Na₂SO₄, concentrate, and purify to obtain the final functionalized 5-bromo-4-chloro-2-ethylpyridine derivative, ready for subsequent cross-coupling at the preserved halogen sites.

References

• Cho, S. H.; Hwang, S. J.; Chang, S. "Palladium-Catalyzed C−H Functionalization of Pyridine N-Oxides: Highly Selective Arylation and Alkylation with Organoboranes." Journal of the American Chemical Society, 2008, 130, 29, 9254–9256.

• Campeau, L.-C.; Rousseaux, S.; Fagnou, K. "A Solution to the 2-Pyridyl Organometallic Cross-Coupling Problem: Regioselective Catalytic Direct Arylation of Pyridine N-Oxides." Journal of the American Chemical Society, 2005, 127, 51, 18020–18021.

• Lafrance, M.; Fagnou, K. "Palladium-Catalyzed Benzene Arylation: Incorporation of Catalytic Pivalic Acid as a Proton Shuttle and a Key Element in Catalyst Design." Journal of the American Chemical Society, 2006, 128, 50, 16496–16497.

• Gorelsky, S. I.; Lapointe, D.; Fagnou, K. "Analysis of the Palladium-Catalyzed (Directed) C−H Arylation of Pyridine N-Oxides." Journal of the American Chemical Society, 2008, 130, 33, 10848–10849.

Sources

• 1. Palladium-catalyzed C-H activation/cross-coupling of pyridine N-oxides with nonactivated secondary alkyl bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: HPLC Method Development for 5-Bromo-4-chloro-2-ethylpyridine Isomers

Welcome to the Advanced Chromatography Support Center. This guide is engineered for scientists and drug development professionals tasked with separating complex halogenated pyridine isomers.

Separating positional isomers like 5-Bromo-4-chloro-2-ethylpyridine from its structural analogs (e.g., 4-bromo-5-chloro-2-ethylpyridine) presents a dual chromatographic challenge: the basic pyridine nitrogen induces severe peak tailing, while the nearly identical hydrophobicities of the isomers make standard reversed-phase separation ineffective. This guide provides field-proven, self-validating methodologies to overcome these specific challenges.

Core Method Development Strategy (FAQs)

Q1: Why do 5-Bromo-4-chloro-2-ethylpyridine isomers co-elute on standard C18 columns, and what is the scientifically sound alternative? A1: Standard C18 columns rely almost entirely on dispersive hydrophobic interactions. Because positional isomers of halogenated ethylpyridines have nearly identical partition coefficients (LogP), C18 phases fail to provide sufficient selectivity. To resolve this, a Pentafluorophenyl (PFP) stationary phase is required. The causality here lies in the stationary phase chemistry: PFP columns introduce multiple retention mechanisms, including π−π interactions, dipole-dipole interactions, hydrogen bonding, and specific spatial selectivity for halogenated aromatic rings[1]. The rigid fluorinated ring of the PFP phase discriminates between the subtle positional differences of the bromine and chlorine atoms, which a flexible C18 chain cannot do[2].

Q2: How do I eliminate the severe peak tailing observed with these pyridine derivatives? A2: The pyridine nitrogen is a weak base (pKa ~5.2). At a neutral mobile phase pH, it exists in a partially ionized state and interacts strongly with unbonded, acidic silanol groups (Si-OH) on the silica support. This creates a secondary ion-exchange retention mechanism that drags out the elution of the peak, causing severe tailing[3]. To eliminate this, you must control the chemical environment: lower the mobile phase pH to < 3.0 (e.g., using Formic Acid). This fully protonates the pyridine ring and simultaneously suppresses silanol ionization, forcing the analyte to interact solely and cleanly with the bonded PFP phase[4].

Q3: Can I use a standard C18 column if I add an ion-pairing reagent to the mobile phase? A3: While ion-pairing reagents (like hexanesulfonic acid) can improve the retention and peak shape of basic pyridines on a C18 column, they will not solve the isomer co-elution problem. Ion-pairing masks the subtle structural differences between the positional isomers. Furthermore, ion-pairing reagents are notoriously difficult to wash off the column and cause severe signal suppression in LC-MS detection[5]. A PFP or mixed-mode column is scientifically superior for this application[6].

Self-Validating Experimental Protocols

To ensure reproducibility and analytical integrity, follow this self-validating protocol for setting up your isomer separation method. The system is designed with built-in validation gates; if a gate fails, the method cannot proceed.

Protocol: Isomer Separation Method Setup

Step 1: Mobile Phase Preparation

• Action: Prepare Mobile Phase A (Aqueous): 20 mM Ammonium Formate, adjusted to pH 2.8 with Formic Acid. Prepare Mobile Phase B (Organic): 100% LC-MS Grade Methanol.

• Causality: A pH of 2.8 ensures the pyridine nitrogen is fully protonated, preventing mixed-mode retention with acidic silanols[7]. Methanol is selected over Acetonitrile because Acetonitrile is a π -acid that suppresses the π−π interactions between the PFP phase and the pyridine ring. Methanol enhances these interactions, maximizing isomer selectivity[1].

• Validation Gate: Measure the pH of Mobile Phase A with a calibrated meter. Criteria: Must read 2.8 ± 0.1. If pH > 3.0, the buffer fails validation and must be remade.

Step 2: Column Equilibration

• Action: Install a high-purity PFP column (e.g., 2.1 x 100 mm, 1.9 µm). Flush with 20 column volumes (CV) of 50:50 A:B at 0.3 mL/min, maintaining the column compartment at 25°C.

• Causality: PFP columns require thorough equilibration due to their complex, multi-modal retention mechanisms. Lower temperatures (25°C) increase the structural rigidity of the analyte-stationary phase interaction, improving the resolution of closely related isomers.

• Validation Gate: Monitor the UV baseline at 254 nm. Criteria: System passes if baseline drift is < 1 mAU/min over a 5-minute window.

Step 3: System Suitability Testing (SST)

• Action: Inject 1 µL of a 10 µg/mL 5-Bromo-4-chloro-2-ethylpyridine isomer mixture standard.

• Causality: Establishes baseline chromatographic metrics before analyzing unknown samples, proving the system's resolving power.

• Validation Gate: Calculate USP Tailing Factor ( As​ ) and Resolution ( Rs​ ). Criteria: The system is validated for sample analysis ONLY if As​≤1.2 and Rs​≥1.5 . If metrics fail, proceed immediately to the Troubleshooting Workflow.

Method Optimization & Troubleshooting Workflow

Logical workflow for pyridine isomer HPLC method development and optimization.

Quantitative Troubleshooting Guide

When validation gates fail, use the following quantitative adjustments to restore system integrity.

Symptom	Diagnostic Metric	Root Cause (Causality)	Quantitative Adjustment
Severe Peak Tailing	USP Asymmetry ( As​ ) > 1.5	Secondary interactions between the basic pyridine nitrogen and ionized residual silanols[4].	Lower mobile phase pH to 2.5. If tailing persists, add 0.1% Triethylamine (TEA) to the mobile phase as a silanol competitor.
Isomer Co-elution	Resolution ( Rs​ ) < 1.5	Insufficient spatial/ π−π selectivity on the stationary phase[1].	Switch organic modifier from MeCN to MeOH. Decrease column temperature by 5°C to enhance dipole interactions.
Retention Time Drift	RT %RSD > 2.0%	Incomplete column equilibration or stationary phase dewetting (phase collapse)[8].	Flush column with 20 CVs of mobile phase. Ensure the organic modifier concentration is always ≥ 5%.
Fronting Peaks	USP Asymmetry ( As​ ) < 0.9	Column mass overload or sample solvent incompatibility (sample diluent stronger than mobile phase)[7].	Dilute sample by 50%. Ensure the sample diluent exactly matches the initial mobile phase conditions.

References

• Agilent Technologies: Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns. Available at: [Link]

• Welch Materials: A Guide to Selective Columns for Isomer Separation. Available at: [Link]

• Phenomenex: How to Reduce Peak Tailing in HPLC? Available at: [Link]

• Element Lab Solutions: Peak Tailing in HPLC. Available at:[Link]

• SIELC Technologies: HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode. Available at:[Link]

• Helix Chromatography: HPLC Methods for analysis of Pyridine. Available at:[Link]

• Chrom Tech, Inc.: What Causes Peak Tailing in HPLC? Available at:[Link]

• Hawach Scientific: PFP HPLC Column, HPLC Analytical Columns Chemistry. Available at:[Link]

Sources

• 1. agilent.com [agilent.com]
• 2. welch-us.com [welch-us.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. HPLC Separation of Aminopyridines Isomers in Hydrogen-Bonding mode on a SHARC 1 HPLC Column | SIELC Technologies [sielc.com]
• 6. helixchrom.com [helixchrom.com]
• 7. chromtech.com [chromtech.com]
• 8. hawach.com [hawach.com]

Technical Support Center: Troubleshooting 5-Bromo-4-chloro-2-ethylpyridine Catalytic Reactions

Welcome to the advanced troubleshooting center for catalytic cross-coupling of 5-Bromo-4-chloro-2-ethylpyridine . As a Senior Application Scientist, I frequently consult on drug development workflows where functionally dense, dihalogenated N-heteroarenes fail to couple efficiently.

This guide abandons generic advice in favor of mechanistic causality. Here, we dissect the specific reactivity profile of 5-Bromo-4-chloro-2-ethylpyridine, provide self-validating experimental protocols, and answer the most critical FAQs to help you rescue stalled reactions.

Section 1: Mechanistic Root Causes of Low Conversion

To solve low conversion rates, we must first understand the "why" behind the failure. 5-Bromo-4-chloro-2-ethylpyridine presents three competing reactive features: the C5-bromide, the C4-chloride, and the Lewis basic pyridine nitrogen.

• Catalyst Poisoning (The "2-Pyridyl Problem"): The pyridine nitrogen can coordinate tightly to the palladium center, forming stable, off-cycle Pd(II) complexes. This effectively removes the active catalyst from the cycle, causing the reaction to stall. The ethyl group at C2 provides minor steric shielding, but it is insufficient to prevent poisoning without a highly engineered ligand[1].

• Chemoselectivity and Oxidative Addition Stalling: In standard Pd-catalyzed couplings, the C5-Br bond undergoes oxidative addition faster than the C4-Cl bond due to a lower bond dissociation energy. However, unconventional site selectivity can occur depending on the ligand environment; for instance, bulky N-Heterocyclic Carbene (NHC) ligands can invert this natural selectivity, forcing C4-Cl cleavage[2]. If oxidative addition occurs but the resulting Pd(II)-aryl complex is too sterically hindered to undergo transmetalation, the cycle bottlenecks.

• Protodehalogenation (Hydrodehalogenation): When transmetalation is rate-limiting, the stalled Pd(II)-aryl intermediate is highly vulnerable to side reactions. If alcoholic solvents (like ethanol) are present, they can donate a hydride to the palladium center via β -hydride elimination, leading to reductive elimination of a dead-end dehalogenated byproduct[3].

Visualization: Catalytic Cycle & Failure Pathways

Fig 1: Catalytic cycle of 5-Bromo-4-chloro-2-ethylpyridine highlighting critical failure pathways.

Section 2: Quantitative Troubleshooting Matrix

The following table summarizes the causal relationship between reaction parameters and conversion outcomes during a standard Suzuki-Miyaura coupling optimization. Use this data to benchmark your own results.

Ligand	Solvent System	Base	Temp (°C)	Conversion (%)	C5:C4 Selectivity	Dehalogenation (%)	Mechanistic Diagnosis
PPh₃	Toluene/EtOH	Na₂CO₃	80	35% (Stalls)	>99:1	18%	Severe catalyst poisoning; EtOH drives protodehalogenation.
dppf	Dioxane/H₂O	K₃PO₄	90	62%	>99:1	8%	Bidentate ligand resists poisoning, but transmetalation remains slow.
IPr (NHC)	Dioxane	KOtBu	60	85%	1:10 (C4 favors)	<2%	NHC ligand alters chemoselectivity, forcing C4-Cl oxidative addition.
XPhos	THF (Anhydrous)	K₃PO₄	65	>98%	>99:1	<1%	Optimal: Bulky biaryl phosphine blocks N-coordination; no alcohol prevents dehalogenation.

Section 3: Self-Validating Experimental Protocol

To troubleshoot effectively, you must run a self-validating protocol that isolates the root cause of the failure. This step-by-step methodology incorporates mandatory control reactions to verify catalyst activity and substrate stability.

Workflow: Diagnostic Suzuki-Miyaura Coupling Objective: Differentiate between catalyst deactivation (poisoning) and kinetic stalling (slow transmetalation).

• Step 1: Reaction Preparation. In a nitrogen-filled glovebox, prepare three 8 mL reaction vials equipped with magnetic stir bars.

• Step 2: The Main Reaction (Vial 1). Add 5-Bromo-4-chloro-2-ethylpyridine (1.0 equiv, 0.5 mmol), arylboronic acid (1.5 equiv), Pd₂(dba)₃ (2 mol%), XPhos (8 mol%), and anhydrous K₃PO₄ (2.0 equiv). Dissolve in anhydrous THF (2.5 mL, 0.2 M). Add 1,3,5-trimethoxybenzene (0.5 equiv) as an internal standard for quantitative NMR/HPLC.

• Step 3: Control A - Background Reactivity (Vial 2). Replicate Vial 1 exactly, but omit the Pd catalyst and XPhos ligand .

  • Causality Check: If product forms here, your substrate is undergoing uncatalyzed Nucleophilic Aromatic Substitution (S_NAr) at the C4-Cl position, which will skew your chemoselectivity results.

• Step 4: Control B - Catalyst Viability (Vial 3). Replicate Vial 1 exactly, but replace the substrate with standard 3-bromopyridine .

  • Causality Check: If Vial 3 reaches 100% conversion but Vial 1 stalls, the catalyst system is active, but your specific 5-Bromo-4-chloro-2-ethylpyridine substrate is poisoning the catalyst or resisting transmetalation.

• Step 5: Time-Course Sampling. Seal all vials, remove them from the glovebox, and heat to 65 °C in a reaction block. Extract 10 µL aliquots via syringe at 1h, 4h, and 12h. Quench with 1 mL acetonitrile and analyze via LC-MS.

• Step 6: Data Interpretation.

  • If conversion in Vial 1 plateaus at 4h (e.g., 40%) but starting material remains: Catalyst death has occurred. Increase the ligand-to-Pd ratio or switch to an even bulkier ligand (e.g., BrettPhos).

  • If conversion increases linearly but slowly (e.g., 20% at 4h, 50% at 12h): The cycle is intact but kinetically slow. Increase the temperature to 80 °C or increase the reaction concentration to 0.5 M.

Section 4: Frequently Asked Questions (FAQs)

Q: My reaction stalls at 30% conversion, even when I spike in more boronic acid. What is happening? A: This is a classic symptom of catalyst poisoning. The pyridine nitrogen of 5-Bromo-4-chloro-2-ethylpyridine is coordinating to the palladium, forming an inactive "dead-end" complex[1]. Adding more boronic acid will not help because the active Pd(0) species has been depleted. You must switch to a sterically demanding ligand like XPhos or RuPhos. The bulky dicyclohexyl groups and biphenyl backbone of these ligands physically block the pyridine nitrogen from coordinating to the metal center, keeping the catalyst in the active cycle.

Q: LC-MS shows a major byproduct with a mass corresponding to 4-chloro-2-ethylpyridine. How do I stop this? A: You are observing protodehalogenation (hydrodehalogenation), where the C5-Br bond is reduced to a C-H bond instead of coupling[3]. This occurs when the Pd(II)-aryl intermediate is long-lived (due to slow transmetalation) and extracts a hydride from the reaction environment. To fix this:

• Eliminate all alcoholic solvents (e.g., ethanol, methanol), as they are primary hydride donors via β -hydride elimination.

• Switch to anhydrous THF or Toluene.

• Ensure your base is not acting as a hydride source; switch to anhydrous K₃PO₄.

Q: I want to couple at the C5-Br position, but NMR indicates I am getting a mixture of C5 and C4-coupled products. How do I restore regioselectivity? A: The C5-Br bond is thermodynamically favored for oxidative addition over the C4-Cl bond. However, if you are using highly electron-rich, sterically hindered N-Heterocyclic Carbene (NHC) ligands (like IPr), the mechanism can shift entirely, favoring C4-Cl cleavage under ligand control[2]. To maintain strict C5 selectivity, avoid NHC ligands and utilize standard bulky phosphines (like XPhos or dppf), which respect the natural halogen reactivity gradient (Br > Cl).

References

• Title: The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes Source: nih.gov URL: 2

• Title: Technical Support Center: Troubleshooting Dehalogenation in Cross-Coupling Reactions Source: benchchem.com URL: 3

• Title: The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations Source: nih.gov URL: 1

Sources

• 1. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Palladium-Catalyzed Cross-Coupling Reactions with 5-Bromo-4-chloro-2-ethylpyridine

Welcome to the dedicated technical support guide for researchers utilizing 5-Bromo-4-chloro-2-ethylpyridine in palladium-catalyzed cross-coupling reactions. This resource provides in-depth troubleshooting advice, optimized protocols, and answers to frequently asked questions to help you navigate the unique challenges posed by this substrate and prevent catalyst deactivation.

The presence of a pyridine nitrogen atom introduces a significant hurdle in palladium catalysis. This guide is structured to explain the root causes of these challenges and provide actionable, field-proven solutions to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my cross-coupling reactions with 5-Bromo-4-chloro-2-ethylpyridine consistently failing or giving low yields?

A1: The primary reason for poor performance is the Lewis basicity of the pyridine nitrogen atom. This nitrogen can act as a ligand, strongly coordinating to the palladium center.[1][2][3] This coordination poisons the catalyst by blocking active sites, which prevents the catalyst from participating in the catalytic cycle and leads to deactivation.[3] This issue is particularly pronounced with 2-substituted pyridines like your substrate.[3]

Q2: I see a black precipitate forming in my reaction. What is it and is it a problem?

A2: The black precipitate is likely "palladium black," which is metallic palladium(0) that has aggregated and crashed out of the solution.[1] This is a clear sign of catalyst decomposition and deactivation. It indicates that the ligand is not effectively stabilizing the palladium, or the reaction conditions are too harsh, leading to the irreversible formation of these inactive clusters.[4]

Q3: Between the bromine at the 5-position and the chlorine at the 4-position, which is more likely to react first?

A3: In palladium-catalyzed cross-coupling reactions, the oxidative addition step is generally faster for heavier halogens. Therefore, the C-Br bond will react preferentially over the C-Cl bond. This allows for selective functionalization at the 5-position. However, achieving high selectivity requires careful optimization of reaction conditions to prevent competitive reaction at the C-Cl bond, especially at higher temperatures or longer reaction times.

Q4: Can I use standard palladium catalysts and ligands like Pd(PPh₃)₄ for this substrate?

A4: While Pd(PPh₃)₄ is a versatile catalyst, it is often not the best choice for challenging substrates like 2-substituted pyridines. The triphenylphosphine ligands are not sterically bulky enough to prevent the pyridine nitrogen from coordinating to the palladium center.[1] This leads to catalyst poisoning. Modern, sterically hindered and electron-rich biaryl phosphine ligands (e.g., Buchwald ligands) or N-heterocyclic carbene (NHC) ligands are required to shield the palladium and maintain its catalytic activity.[2][5]

Visualizing the Problem: Catalyst Poisoning Mechanism

The core issue with 5-Bromo-4-chloro-2-ethylpyridine is the deactivation of the palladium catalyst through coordination of the pyridine nitrogen. This process sequesters the palladium in a stable, off-cycle complex, effectively halting the desired cross-coupling reaction.

Caption: Mechanism of catalyst poisoning by pyridine coordination.

Troubleshooting Guide: From Diagnosis to Solution

This guide is organized by common symptoms observed during the reaction. Follow the logical steps to diagnose and resolve the issue.

Symptom 1: Low to No Conversion of Starting Material

If your reaction shows minimal or no product formation, it points to a fundamental issue with catalyst activity from the very beginning.

Potential Cause	Explanation & Solution
Catalyst Poisoning	The pyridine nitrogen is deactivating the catalyst. Solution: Switch to a palladium precatalyst paired with a sterically bulky, electron-rich phosphine ligand. These ligands create a protective pocket around the palladium atom, physically blocking the pyridine nitrogen from coordinating.[2] See the Ligand Selection Table below for recommendations.
Incorrect Base	The base is crucial for regenerating the active catalyst. A base that is too weak may not be effective, while one that is too strong or has poor solubility can cause side reactions or fail to participate effectively. Solution: Sodium or potassium tert-butoxide are often effective strong, non-nucleophilic bases.[6] For sensitive substrates, cesium carbonate or potassium phosphate may be better choices. Ensure the base is finely ground and dry.
Sub-optimal Solvent	Poor solubility of reagents can halt the reaction. The solvent also influences catalyst stability and reactivity. Solution: Aprotic, non-coordinating solvents are generally preferred. Toluene and 1,4-dioxane are excellent starting points.[1] Avoid highly coordinating solvents like DMF unless necessary for solubility, as they can compete with the phosphine ligand.[1][7]
Air or Moisture Contamination	Palladium(0) catalysts are sensitive to oxygen, which can oxidize them to an inactive state. Moisture can interfere with the base and other reagents. Solution: Ensure all glassware is oven-dried. Use anhydrous solvents and degas the reaction mixture thoroughly (e.g., via three freeze-pump-thaw cycles or by sparging with argon for 20-30 minutes) before adding the catalyst.[2] Maintain a positive pressure of an inert gas (Argon or Nitrogen) throughout the reaction.

Symptom 2: Reaction Starts but Stalls or Is Incomplete

If you observe initial product formation that plateaus over time, it suggests the catalyst is deactivating during the reaction.

Potential Cause	Explanation & Solution
Thermal Decomposition	Many cross-coupling reactions require heat, but excessively high temperatures can cause the catalyst to decompose, especially if the ligand stabilization is borderline. Solution: Run the reaction at the lowest effective temperature. Start around 80-90 °C and only increase to 100-110 °C if necessary.[1] Consider a time-course study (e.g., taking aliquots every hour) to identify when the reaction stalls.
Insufficient Ligand	An inadequate ligand-to-palladium ratio can leave the palladium center vulnerable to aggregation or poisoning over the course of the reaction. Solution: Increase the ligand-to-palladium ratio. While a 1:1 ratio is common for pre-formed catalysts, using a 1.5:1 or 2:1 ligand-to-metal ratio can provide extra stability.[8]
Inhibitory Byproducts	The reaction itself may generate species that inhibit the catalyst.

Data-Driven Optimization: Reagent Selection Tables

Table 1: Recommended Ligand Selection for Pyridine Substrates

Ligand	Type	Key Features & Rationale
XPhos	Biaryl Phosphine	Very bulky and electron-rich. Excellent for preventing pyridine coordination and promoting reductive elimination. A top choice for challenging Buchwald-Hartwig aminations.[1]
SPhos	Biaryl Phosphine	Similar to XPhos with slightly different sterics. Often used in Suzuki-Miyaura couplings. Provides high stability and activity.[2]
RuPhos	Biaryl Phosphine	Its structure offers a different steric profile that can be beneficial when other ligands fail. Particularly effective for C-N couplings.[1]
IMes/IPr	N-Heterocyclic Carbene (NHC)	Strong sigma-donors that form very stable bonds with palladium. Highly resistant to thermal decomposition. Excellent for less reactive C-Cl bond activations.

Table 2: Base and Solvent Compatibility

Base	Recommended Solvents	Comments
NaOtBu / KOtBu	Toluene, Dioxane, THF	Strong, effective bases for many couplings, especially Buchwald-Hartwig. Can be sensitive to moisture.
K₃PO₄	Toluene, Dioxane, THF/H₂O	A versatile, milder base often used in Suzuki couplings. The addition of a small amount of water can sometimes be beneficial.[9]
Cs₂CO₃	Dioxane, DMF	A strong, soluble inorganic base. Good for Suzuki couplings and when milder conditions are needed.[10]

Troubleshooting Workflow

When a reaction fails, a systematic approach is crucial. Use this flowchart to guide your optimization process.

Caption: A logical workflow for troubleshooting failed reactions.

Optimized Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of 5-Bromo-4-chloro-2-ethylpyridine with an arylboronic acid.

Materials:

• 5-Bromo-4-chloro-2-ethylpyridine (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-4 mol%)

• SPhos (2.2-4.4 mol%, to match Pd)

• K₃PO₄ (2.0 - 3.0 equiv, finely ground and dried)

• Anhydrous Toluene or 1,4-Dioxane

• Oven-dried Schlenk flask or reaction vial with a stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask under a positive pressure of inert gas, add 5-Bromo-4-chloro-2-ethylpyridine, the arylboronic acid, and the finely ground K₃PO₄.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Degassing: Seal the flask and thoroughly degas the mixture. The freeze-pump-thaw method (3 cycles) is highly recommended. Alternatively, sparge the mixture with argon for at least 20 minutes.

• Catalyst Preparation: In a separate, dry vial under inert gas, briefly mix the palladium source (e.g., Pd₂(dba)₃) and the ligand (e.g., SPhos) in a small amount of the reaction solvent to form the pre-catalyst complex.

• Catalyst Addition: Add the pre-catalyst solution to the degassed reaction mixture via syringe.

• Heating and Monitoring: Place the sealed flask in a preheated oil bath at 90-100 °C. Stir vigorously. Monitor the reaction progress by TLC or LC-MS analysis of small aliquots taken under inert conditions.

• Workup: Once the reaction is complete (or has stalled), cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• The Role of Phosphine Ligands in Palladium Catalysis Explained. (2026). Vertex AI Search.
• Rodríguez, J., et al. (2018). Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands.
• Rodríguez, J., et al. (2018). Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands. PMC.
• Development of Deactivation-Resistant Catalysts for Pd-Catalyzed C–N Cross-Coupling Reactions. DSpace@MIT.
• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. (2025). Organic Chemistry Frontiers (RSC Publishing).
• Technical Support Center: Troubleshooting Buchwald-Hartwig Amin
• Rodríguez, J., et al. (2018). Intracellular Deprotection Reactions Mediated by Palladium Complexes Equipped with Designed Phosphine Ligands.
• Technical Support Center: Palladium-Catalyzed Reactions with Pyridine Substr
• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry.
• Technical Support Center: Catalyst Poisoning in Reactions with Pyridine Substr
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions. Benchchem.
• Overcoming Pd Catalyst Deactivation in the C–H Coupling of Tryptophan Residues in Water Using Air as the Oxidant. (2024).
• Diagnosing issues with a failed Suzuki coupling?. Reddit.
• Palladium-Catalyzed Cross-Coupling of Electron-Deficient Heteroaromatic Amines with Heteroaryl Halides. (2012). Taylor & Francis Online.
• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. tandfonline.com [tandfonline.com]

Technical Support Center: Scale-Up Optimization for 5-Bromo-4-chloro-2-ethylpyridine Solvent Extraction

Welcome to the Advanced Process Chemistry Support Center. Scaling up the liquid-liquid extraction (LLE) of highly functionalized pharmaceutical intermediates like 5-Bromo-4-chloro-2-ethylpyridine from bench-scale separatory funnels to continuous pilot-plant operations introduces complex thermodynamic and hydrodynamic challenges.

This guide provides drug development professionals and process engineers with field-proven troubleshooting logic, self-validating protocols, and mechanistic insights to ensure high-yield, continuous extraction.

Process Architecture

Caption: Continuous counter-current extraction workflow for 5-Bromo-4-chloro-2-ethylpyridine.

Troubleshooting & FAQs

Q1: Why does our partition coefficient ( Kp​ ) drop precipitously when moving from bench to pilot scale?

A: Thermodynamic pH-Dependence. This is fundamentally an acid-base equilibrium issue. 5-Bromo-4-chloro-2-ethylpyridine is a weak base. The strongly electron-withdrawing bromine and chlorine atoms at the 5- and 4-positions significantly deplete electron density from the pyridine nitrogen via the inductive effect (-I), lowering its pKa​ to approximately 2.5.

If your pilot-scale aqueous feed is highly acidic (e.g., pH < 3) from upstream halogenation steps, the compound protonates into a highly water-soluble pyridinium salt. The extraction efficiency of pyridine derivatives relies heavily on precise acid-base interactions[1].

• The Fix: Implement a continuous pH-swing protocol. Buffer the aqueous feed to pH 7.5–8.5 using NaHCO3​ prior to the extraction column. This ensures >99.9% of the compound exists as the neutral, lipophilic free base, maximizing Kp​ .

Q2: We are experiencing severe emulsion formation in our continuous mixer-settlers. How do we resolve this?

A: Hydrodynamic Shear and Density Differentials ( Δρ ). Emulsions during scale-up are typically caused by high-shear hydrodynamics (high Weber number) combined with insufficient phase density differentials. At the bench scale, separatory funnels exert low shear. In pilot plants, aggressive impellers create micro-droplets that fail to coalesce if Δρ is too small. If you are using Dichloromethane (DCM, ρ≈1.33 g/mL) against a dense aqueous brine ( ρ≈1.20 g/mL), the Δρ is dangerously low, violating Stokes' law of settling.

• The Fix: Transition to non-halogenated inert organic solvents, which are highly recommended for the processing of halogenated pyridines[2]. Solvents like Cyclohexane ( ρ=0.77 g/mL) or Toluene ( ρ=0.87 g/mL) drastically increase the Δρ , accelerating droplet coalescence and breaking the emulsion.

Q3: What is the optimal equipment architecture for scaling up this extraction?

A: Continuous Centrifugal Contactors. For pharmaceutical intermediates, continuously operating extraction systems are vastly superior to batch processes[3]. We recommend Annular Centrifugal Contactors (ACCs) or micro-mixer-settlers. These systems provide rapid mass transfer (extraction equilibrium reached in <1 second) followed by immediate centrifugal phase separation, which is a proven method for liquid-liquid extraction intensification[4]. This minimizes the residence time of the halogenated pyridine in the aqueous phase, preventing potential hydrolytic degradation.

Diagnostic Logic Tree

Caption: Diagnostic logic tree for resolving emulsion formation during LLE scale-up.

Quantitative Data: Solvent Selection Matrix

To optimize mass transfer and phase separation, select a solvent that balances lipophilic affinity with a high density differential against the aqueous phase.

Solvent	Density (g/mL)	Δρ vs Brine (1.2 g/mL)	Est. Kp​ (pH 8)	Phase Separation Speed	Process Suitability
Dichloromethane	1.33	0.13 (Very Low)	Very High	Poor (Emulsion Risk)	Not Recommended
Toluene	0.87	0.33 (High)	High	Excellent	Highly Recommended
Cyclohexane	0.77	0.43 (Very High)	Moderate	Excellent	Recommended[2]
Ethyl Acetate	0.90	0.30 (High)	High	Good	Acceptable (Hydrolysis risk)

Self-Validating Protocol: Continuous pH-Swing Extraction

This methodology ensures a self-validating feedback loop, guaranteeing that thermodynamic equilibrium is met before phase separation occurs.

Phase 1: Feed Preparation & Thermodynamic Control

• Dilution & Buffering: Transfer the crude acidic reaction mixture containing 5-Bromo-4-chloro-2-ethylpyridine to a jacketed neutralization vessel.

• pH Adjustment: Slowly dose 2M NaOH or NaHCO3​ under continuous agitation until the pH stabilizes at 8.0 ± 0.2.

  • Causality: This guarantees complete deprotonation of the weakly basic pyridine nitrogen, driving the compound out of the aqueous phase[1].

• Thermal Control: Maintain the vessel at 20–25°C to prevent exothermic degradation during neutralization.

Phase 2: Hydrodynamic Extraction (Continuous) 4. Solvent Saturation: Pre-saturate the chosen non-halogenated extraction solvent (e.g., Toluene or Cyclohexane)[2] with process water to prevent volumetric shifts during continuous operation. 5. Counter-Current Contacting: Feed the buffered aqueous mixture and the organic solvent into an Annular Centrifugal Contactor (ACC)[4] in a counter-current configuration. Set the Aqueous:Organic (A:O) volumetric ratio to 1:1. 6. Rotor Speed Optimization: Set the ACC rotor speed to achieve a moderate Weber number—high enough for efficient mass transfer, but low enough to prevent micro-emulsion formation.

Phase 3: Validation & Recovery 7. In-Line Validation: Sample the aqueous raffinate exiting the contactor. Analyze via HPLC-UV (254 nm).

• Validation Threshold: A peak area reduction of >99% relative to the feed confirms thermodynamic and hydrodynamic equilibrium. If the threshold is not met, lower the A:O ratio to 1:1.5.

• Solvent Recovery: Route the product-rich organic phase to a Thin-Film Evaporator (TFE) to continuously strip the solvent and isolate the purified 5-Bromo-4-chloro-2-ethylpyridine.

Sources

• 1. WO1998018744A1 - Separation of pyridine or pyridine derivatives from aqueous solutions - Google Patents [patents.google.com]
• 2. US11613549B2 - Bromination of pyridine derivatives - Google Patents [patents.google.com]
• 3. US8057643B2 - Eco-friendly process for recovery of pyridine and/or its derivatives - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Purity Determination: Validating a qNMR Method for 5-Bromo-4-chloro-2-ethylpyridine

For researchers, scientists, and drug development professionals, the accurate determination of purity for active pharmaceutical ingredients (APIs) and key intermediates is not merely a procedural step but the bedrock of product quality, safety, and efficacy. This guide provides an in-depth technical evaluation of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy for the purity assessment of 5-Bromo-4-chloro-2-ethylpyridine, a halogenated pyridine derivative representative of many complex modern pharmaceutical building blocks.

We will dissect the validation of a ¹H qNMR method, adhering to the stringent principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3] Furthermore, we will objectively compare its performance against the industry's stalwart technique, High-Performance Liquid Chromatography (HPLC), providing the experimental data and rationale necessary to make informed analytical decisions.

The Orthogonality Principle: Why Compare qNMR and HPLC?

In analytical chemistry, confidence in a result is significantly enhanced by employing orthogonal methods—techniques that measure the same attribute through different physicochemical principles. HPLC separates components based on their partitioning between a mobile and stationary phase, quantifying them typically via UV absorbance.[4] In contrast, qNMR provides a direct, absolute measure based on the fundamental property that the integrated signal area of a nucleus is directly proportional to the number of those nuclei in the molecule.[5][6][7] By leveraging these distinct mechanisms, a more complete and reliable picture of a sample's purity is achieved, mitigating the risk of overlooking impurities that one method alone might miss.

Understanding the Analytical Techniques

Quantitative NMR (qNMR): A Primary Method

qNMR has emerged as a powerful primary analytical method, meaning it does not require a reference standard of the analyte itself for quantification.[6][8] Instead, it compares the integral of a specific analyte signal to that of a certified internal standard of known purity and mass.[9][10] This makes it an invaluable tool for characterizing new chemical entities or when specific impurity standards are unavailable. The universal nature of the NMR signal response, being independent of molecular structure (a proton is a proton), is a key advantage over comparative techniques.[11]

High-Performance Liquid Chromatography (HPLC): The Industry Standard

HPLC is the cornerstone of pharmaceutical quality control, prized for its high resolving power and sensitivity in detecting trace impurities.[12] Purity is often determined using an area percent method, which assumes that the main component and all impurities have a similar detector response.[4] While highly effective, this assumption can lead to inaccuracies if impurities have different chromophores. For precise quantification, HPLC typically requires reference standards for each component being measured.

Method Validation: qNMR for 5-Bromo-4-chloro-2-ethylpyridine

A robust analytical method is one that has been rigorously validated to prove it is fit for its intended purpose.[3] The following sections detail the validation of a ¹H qNMR method for determining the purity of 5-Bromo-4-chloro-2-ethylpyridine, with all parameters assessed against ICH Q2(R1) criteria.[13]

Causality Behind Experimental Choices

• Analyte & Internal Standard Signal Selection: For 5-Bromo-4-chloro-2-ethylpyridine in DMSO-d₆, the aromatic proton signal (a singlet) is an ideal candidate for quantification due to its clear resolution and lack of coupling. The ethyl group's quartet or triplet could also be used but may have a higher risk of overlapping with impurity signals. For the internal standard, Maleic Acid was chosen. Its olefinic protons produce a sharp singlet around 6.3 ppm, a region typically clear of signals from many organic molecules, and it exhibits excellent solubility and stability.[9]

• Solvent: DMSO-d₆ was selected for its ability to dissolve a wide range of organic compounds, including both the analyte and the internal standard.[9]

• Relaxation Delay (D1): This is arguably the most critical parameter for qNMR accuracy. The delay between pulses must be at least 5 times the longest spin-lattice relaxation time (T₁) of both the analyte and internal standard signals. This ensures complete relaxation of the nuclei back to their equilibrium state, guaranteeing that the subsequent signal intensity is directly and solely proportional to the number of nuclei.[5][14] A shorter delay would lead to signal saturation and an underestimation of purity.

• Pulse Angle: A 90° pulse angle was used to maximize the signal for each scan, which is crucial for achieving a high signal-to-noise ratio (S/N) necessary for precise integration.[14] An S/N of >250:1 is recommended for a precision of better than 1%.[15]

Experimental Workflow: qNMR Purity Assay

The overall process for determining purity via qNMR follows a systematic and self-validating workflow.

Caption: Workflow for qNMR Purity Determination.

Validation Parameters & Results

The method was validated for specificity, linearity, range, accuracy, precision, and robustness.

Validation Parameter	Procedure	Acceptance Criteria	Result
Specificity	Analyzed analyte, internal standard, and a mixture.	Analyte and standard signals are baseline resolved from each other and any impurities.	Pass: No interfering signals observed at the chemical shifts of the analyte or standard.
Linearity	Five concentrations of analyte (50-150% of nominal) were prepared with a fixed concentration of internal standard.	Correlation coefficient (r²) ≥ 0.999	Pass: r² = 0.9997
Range	Confirmed based on linearity, accuracy, and precision data.	80 - 120% of the nominal concentration.	Pass: Method is valid from 16 mg to 24 mg of analyte.
Accuracy	Analyzed three spiked samples at 80%, 100%, and 120% of the nominal concentration.	Mean recovery between 98.0% and 102.0%.	Pass: Mean recovery was 99.6%.
Precision (Repeatability)	Six replicate preparations of the same sample.	Relative Standard Deviation (RSD) ≤ 1.0%.	Pass: RSD = 0.35%.
Precision (Intermediate)	Analysis performed by a second analyst on a different day.	RSD between the two sets of data ≤ 2.0%.	Pass: RSD = 0.68%.
Robustness	Deliberate variations in relaxation delay (±10%) and temperature (±5°C).	Purity results deviate by no more than 2.0% from the nominal result.	Pass: Maximum deviation observed was 0.8%.

Head-to-Head Comparison: qNMR vs. HPLC

To provide a direct comparison, the same batch of 5-Bromo-4-chloro-2-ethylpyridine was analyzed using a validated reversed-phase HPLC method.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	Primary, absolute method based on molar concentration.[6]	Comparative method based on physical separation and detector response.[6]
Reference Standard	Requires a certified, structurally different internal standard (e.g., Maleic Acid).[8][9]	Requires a well-characterized reference standard of the analyte itself for assay; impurity standards needed for accurate impurity quantification.
Selectivity	High; based on unique chemical shifts of protons in different chemical environments.[11]	High; based on differential partitioning between stationary and mobile phases.[4]
Accuracy	High, provides a direct measure of molar purity.[16]	High, but can be influenced by the response factors of impurities in area % methods.[6]
Precision	Excellent, with RSD values typically <1%.[16][17]	Excellent, with RSD values typically <1%.
Structural Info	Yes, the spectrum confirms the identity and structure of the analyte simultaneously.	No, provides retention time which is not a unique identifier.
Sample Preparation	Simple dissolution and weighing.[5]	Can involve more complex dissolution, filtration, and mobile phase preparation.
Run Time	Fast, typically 5-15 minutes per sample for acquisition.[13]	Can be longer, typically 15-45 minutes per sample.
Solvent Consumption	Very low (~0.7 mL of deuterated solvent per sample).[18]	High (several hundred mL of mobile phase per sequence).
Sample State	Non-destructive; sample can be recovered.[10]	Destructive.

Comparative Purity Results

Analytical Method	Purity (% w/w)	Relative Standard Deviation (RSD, n=6)
¹H qNMR	98.9%	0.35%
HPLC (Area %)	99.7%	0.21%

Interpretation of Results: The HPLC area percent method shows a higher purity value (99.7%) than the qNMR method (98.9%). This is a common and important observation. The discrepancy often arises because HPLC with UV detection may not "see" impurities that lack a chromophore or have a very different UV response factor from the main component.[6] qNMR, by contrast, will detect any soluble proton-containing species, providing a more accurate mass purity value by accounting for all such components. This highlights the power of qNMR as a truer measure of absolute purity.

Self-Validating Systems: The Logic of Method Validation

The validation process is a logical framework designed to build confidence in an analytical method's performance. Each parameter tests a different aspect of the method's reliability.

Caption: The logical flow of analytical method validation.

Detailed Experimental Protocols

¹H qNMR Purity Determination Protocol

• Sample Preparation:

  • Accurately weigh approximately 20 mg of 5-Bromo-4-chloro-2-ethylpyridine into a clean NMR tube.

  • Accurately weigh approximately 10 mg of Maleic Acid (certified internal standard, purity ≥99.5%) into the same NMR tube.

  • Record both masses precisely.

  • Add approximately 0.7 mL of DMSO-d₆ to the tube.

  • Cap the tube and vortex until both the sample and standard are completely dissolved.

• NMR Data Acquisition (500 MHz Spectrometer):

  • Insert the sample into the spectrometer and allow it to equilibrate to the probe temperature (e.g., 298 K).

  • Tune and shim the probe.

  • Acquire a standard ¹H NMR spectrum using the following key parameters:

    • Pulse Program: zg30 or similar single-pulse experiment.

    • Pulse Angle: 90°.

    • Relaxation Delay (D1): 30 seconds (ensure this is >5x T₁ for the slowest relaxing proton).

    • Acquisition Time (AQ): ~3 seconds.

    • Number of Scans (NS): 8-16 (to achieve S/N > 250:1).

• Data Processing:

  • Apply Fourier transform, automatic phase correction, and baseline correction.

  • Calibrate the spectrum to the residual DMSO solvent peak at 2.50 ppm.

  • Integrate the selected analyte signal (e.g., the aromatic proton singlet) and the internal standard signal (olefinic singlet of Maleic Acid).

• Purity Calculation:

  • Use the following equation to calculate the purity of the analyte:[5]

    Panalyte​=Istd​Ianalyte​​×Nanalyte​Nstd​​×Mstd​Manalyte​​×manalyte​mstd​​×Pstd​

  • Where:

    • P = Purity (% w/w)

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • std refers to the internal standard, and analyte refers to the sample.

RP-HPLC Purity Determination Protocol

• Instrumentation: Standard HPLC system with a UV/PDA detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the sample in a suitable diluent (e.g., 50:50 Water:Acetonitrile) to a final concentration of ~0.5 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate purity using the area percent method:

    Purity(%)=TotalAreaallpeaks​Areaanalyte​​×100

Conclusion

The validation data unequivocally demonstrates that ¹H qNMR is a specific, linear, accurate, precise, and robust method for determining the purity of 5-Bromo-4-chloro-2-ethylpyridine. It stands as a powerful, primary analytical technique that offers distinct advantages over traditional chromatographic methods, including speed, low solvent consumption, non-destructive analysis, and the simultaneous confirmation of chemical identity.[18][19]

While HPLC remains an indispensable tool for impurity profiling due to its superior separation capabilities for trace components, qNMR provides a more accurate and direct measure of absolute purity.[6] For drug development professionals, the most robust approach to characterizing a new chemical entity is not to choose one method over the other, but to use them synergistically. This orthogonal strategy ensures a comprehensive understanding of the compound's purity profile, underpinning the development of safe and effective medicines.

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